Cas no 2228550-34-1 (3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine
• CAS No: 2228550-34-1
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6244773
• PubChem ID: 165676526
• Update Time: 2025-05-23

3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine
• EN300-1951207
• 2228550-34-1

• Inchi： 1S/C10H12F3NO/c1-15-9-6-7(11)2-3-8(9)10(12,13)4-5-14/h2-3,6H,4-5,14H2,1H3
• InChI Key： OYYHODBYCBQOKI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)F)(CCN)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine

3,3-Difluoro-3-(4-Fluoro-2-Methoxyphenyl)Propan-1-Amine: A Comprehensive Overview

3,3-Difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine, also known by its CAS number 2228550-34-1, is a chemical compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structure and promising biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine consists of a central propaneamine backbone with two fluorine atoms attached to the same carbon atom. The aromatic ring is substituted with a fluoro group at the para position and a methoxy group at the ortho position. This arrangement imparts unique electronic properties to the molecule, which are crucial for its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methods, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The development of scalable synthesis routes has further enhanced its accessibility for large-scale applications.

In terms of biological activity, 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine has shown potential as a modulator of key enzymes and receptors. Studies have demonstrated its ability to inhibit certain kinases, making it a candidate for anti-cancer drug development. Additionally, its role as a ligand in metalloenzyme catalysis has opened new avenues in biochemistry.

The compound's physical properties, such as solubility and stability, have been extensively characterized. Its high stability under physiological conditions makes it suitable for pharmaceutical applications. Furthermore, its solubility in organic solvents facilitates its use in various chemical reactions and formulations.

From an environmental perspective, the ecological impact of 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amine has been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This finding is particularly important for industries aiming to adopt greener chemical practices.

In conclusion, 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-amino's versatility and unique properties position it as a valuable compound in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly significant role in advancing science and technology.